Cas no 2049006-06-4 (1-bromopyrrolo[1,2-a]pyrazine)

• Product Name: 1-bromopyrrolo[1,2-a]pyrazine
• CAS No: 2049006-06-4
• MF: C₇H₅BrN₂
• MW: 197.032000303268
• CID: 5277052
• Update Time: 2026-03-09

1-bromopyrrolo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine, 1-bromo-
• 1-bromopyrrolo[1,2-a]pyrazine

• Inchi： 1S/C7H5BrN2/c8-7-6-2-1-4-10(6)5-3-9-7/h1-5H
• InChI Key： LQXJPZURIDWQCD-UHFFFAOYSA-N
• SMILES： C12=CC=CN1C=CN=C2Br

Additional information on 1-bromopyrrolo[1,2-a]pyrazine

Comprehensive Overview of 1-Bromopyrrolo[1,2-a]pyrazine (CAS No. 2049006-06-4): Properties, Applications, and Industry Trends

The compound 1-bromopyrrolo[1,2-a]pyrazine (CAS No. 2049006-06-4) is a heterocyclic organic molecule featuring a fused pyrrole-pyrazine ring system with a bromine substituent. This structure endows it with unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The brominated pyrrolopyrazine scaffold is increasingly recognized for its role in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. Researchers are actively exploring its potential in small-molecule therapeutics, driven by the growing demand for novel heterocyclic compounds in precision medicine.

Recent advancements in cross-coupling reactions have highlighted the utility of 1-bromopyrrolo[1,2-a]pyrazine as a versatile building block. Its bromine atom serves as an excellent leaving group in Suzuki-Miyaura and Buchwald-Hartwig reactions, enabling efficient construction of complex molecular architectures. This aligns with current industry trends favoring fragment-based drug design (FBDD), where modular synthesis of pyrrolopyrazine derivatives accelerates lead optimization. The compound's compatibility with late-stage functionalization strategies further enhances its appeal in medicinal chemistry workflows.

From a physicochemical perspective, CAS 2049006-06-4 exhibits moderate polarity (logP ~2.3) and good stability under standard laboratory conditions. These properties contribute to its handling advantages in high-throughput screening platforms. Analytical characterization typically involves LC-MS (showing characteristic isotopic patterns from bromine) and ¹H/¹³C NMR (displaying distinctive aromatic proton signals between δ 7.5-8.5 ppm). Such data is crucial for quality control in contract research organizations (CROs) supplying this material.

The synthesis of 1-bromopyrrolo[1,2-a]pyrazine generally proceeds through electrophilic bromination of the parent heterocycle, with careful optimization required to minimize polybromination byproducts. Modern continuous flow chemistry approaches have improved the scalability of this process, addressing a key challenge in the fine chemicals supply chain. This innovation responds to pharmaceutical industry demands for reliable access to high-purity heterocycles at kilogram scale.

Emerging applications in material science are expanding the relevance of this compound beyond life sciences. Its electron-deficient aromatic system shows promise in developing organic semiconductors for OLED devices, particularly when incorporated into donor-acceptor polymers. This dual utility in biopharmaceuticals and optoelectronics positions 2049006-06-4 as a compound of significant interdisciplinary interest.

Regulatory considerations for 1-bromopyrrolo[1,2-a]pyrazine emphasize proper handling as a potential irritant, though it doesn't fall under restricted substance classifications. Environmental fate studies indicate moderate biodegradability, prompting recommendations for green chemistry alternatives to traditional bromination methods. These findings align with the pharmaceutical industry's increasing focus on process sustainability metrics.

Market analysis reveals steady growth in demand for pyrrolopyrazine building blocks, driven by oncology and CNS drug development pipelines. The global custom synthesis market for such intermediates is projected to expand at 6.8% CAGR through 2030, with 2049006-06-4 representing a strategically important compound due to its balanced reactivity profile. Suppliers are responding by developing cGMP-grade versions to meet preclinical development requirements.

From a research perspective, computational studies of 1-bromopyrrolo[1,2-a]pyrazine using density functional theory (DFT) have provided valuable insights into its electronic structure and regioselectivity patterns. These in silico approaches complement experimental work in rational drug design, particularly for targeting protein-protein interactions where flat heterocycles often show privileged binding. The compound's molecular descriptor data (e.g., polar surface area 25Ų, rotatable bonds=1) makes it particularly suitable for CNS-targeted libraries.

Quality specifications for commercial CAS 2049006-06-4 typically require ≥95% purity (HPLC), with strict limits on residual solvents and heavy metals. Advanced purification techniques like preparative SFC are being employed to achieve >99% purity for critical applications. These standards reflect the compound's importance in hit-to-lead optimization stages, where impurity profiles can significantly impact biological assay results.

Future developments may see increased use of 1-bromopyrrolo[1,2-a]pyrazine in DNA-encoded library (DEL) synthesis and proteolysis targeting chimera (PROTAC) platforms. Its balanced lipophilicity and ability to participate in diverse click chemistry reactions make it well-suited for these cutting-edge approaches. As the field moves toward more three-dimensional scaffolds, derivatives of this core may gain additional traction in addressing challenging biological targets.